3-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide

• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C22H20N2O3/c1-24(19-9-4-3-5-10-19)22(26)17-7-6-8-18(15-17)23-21(25)16-11-13-20(27-2)14-12-16/h3-15H,1-2H3,(H,23,25)
• InChI Key: XUDDDMVEJOIHJL-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)OC

Description

3-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide is a chemical compound that has gained significant attention in the field of scientific research. The compound is commonly referred to as MMB or MMB-FUBINACA and belongs to the class of synthetic cannabinoids. Synthetic cannabinoids are chemicals that are designed to mimic the effects of natural cannabinoids such as THC found in cannabis. The purpose of

Mechanism of Action

MMB-FUBINACA acts on the cannabinoid receptors, CB1 and CB2, in the body. These receptors are part of the endocannabinoid system, which is involved in various physiological processes such as pain sensation, appetite, mood, and memory. MMB-FUBINACA binds to these receptors with high affinity, leading to the activation of downstream signaling pathways. This activation results in the various physiological effects observed in studies.
Biochemical and Physiological Effects:
MMB-FUBINACA has been shown to have several biochemical and physiological effects. Studies have demonstrated that the compound has potent analgesic, anti-inflammatory, and anti-convulsant properties. It has also been shown to have anxiolytic effects, reducing anxiety in animal models. Additionally, MMB-FUBINACA has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

MMB-FUBINACA has several advantages for lab experiments. The compound has potent cannabinoid receptor activity, making it a valuable tool for studying the endocannabinoid system. It also has a long half-life, allowing for prolonged exposure in experiments. However, MMB-FUBINACA has several limitations. The compound is highly potent and can be toxic at high doses, making it difficult to work with. Additionally, the synthesis process is complex and requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of MMB-FUBINACA. One potential direction is the development of MMB-FUBINACA-based drugs for the treatment of neurological disorders such as epilepsy and chronic pain. Another direction is the study of the compound's effects on the immune system, as there is evidence to suggest that cannabinoids may have immunomodulatory effects. Additionally, further research is needed to fully understand the mechanism of action of MMB-FUBINACA and its potential therapeutic applications.
Conclusion:
In conclusion, MMB-FUBINACA is a valuable tool for studying the endocannabinoid system and has several potential therapeutic applications. The compound's potent cannabinoid receptor activity, analgesic, anti-inflammatory, and anti-convulsant properties make it a promising candidate for the treatment of various neurological disorders. However, the compound's high potency and toxicity at high doses make it difficult to work with, and further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of MMB-FUBINACA involves several steps, including the reaction of N-methyl-N-phenylbenzamide with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with a fluorinated cannabinoid core to yield the final product. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

MMB-FUBINACA has been extensively studied in the field of scientific research. The compound has been shown to have potent cannabinoid receptor activity, making it a valuable tool for studying the endocannabinoid system. Studies have also demonstrated that MMB-FUBINACA has analgesic, anti-inflammatory, and anti-convulsant properties, making it a potential candidate for the treatment of various neurological disorders.